Cas no 244206-52-8 (N,N-Didesmethyl Ulipristal)

N,N-Didesmethyl Ulipristal structure
N,N-Didesmethyl Ulipristal structure
Product Name:N,N-Didesmethyl Ulipristal
CAS No:244206-52-8
MF:C26H31NO3
MW:405.529247522354
MDL:MFCD23160310
CID:825375
PubChem ID:15908059
Update Time:2025-04-19

N,N-Didesmethyl Ulipristal Chemical and Physical Properties

Names and Identifiers

    • N,N-Didesmethyl Ulipristal
    • LogP
    • (8S,11R,13S,14S,17R)-17-acetyl-11-(4-aminophenyl)-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
    • DTXSID80579305
    • J-015512
    • N,N-Didesmethyl Ulipristal; 19-Norpregna-4,9-diene-3,20-dione, 11-(4-aminophenyl)-17-hydroxy-, (11ss)- (9CI); N,N-Didesmethyl Ulipristal; N,N-Didesmethylulipristal; (11ss)-11-(4-Aminophenyl)-17-hydroxy-19-norpregna-4,9-diene-3,20-dione
    • 244206-52-8
    • (11beta)-11-(4-Aminophenyl)-17-hydroxy-19-norpregna-4,9-diene-3,20-dione
    • MDL: MFCD23160310
    • Inchi: 1S/C26H31NO3/c1-15(28)26(30)12-11-23-21-9-5-17-13-19(29)8-10-20(17)24(21)22(14-25(23,26)2)16-3-6-18(27)7-4-16/h3-4,6-7,13,21-23,30H,5,8-12,14,27H2,1-2H3/t21-,22+,23-,25-,26-/m0/s1
    • InChI Key: CJDRTMOCVGHUEO-RXDLHWJPSA-N
    • SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CCC4=C3[C@@H](C3C=CC(=CC=3)N)C[C@@]21C)=O

Computed Properties

  • Exact Mass: 405.23039385g/mol
  • Monoisotopic Mass: 405.23039385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 80.4Ų

N,N-Didesmethyl Ulipristal Pricemore >>

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